Cas no 1597169-03-3 (1-iodo-2-propoxycyclopentane)
1-iodo-2-propoxycyclopentane Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentane, 1-iodo-2-propoxy-
- 1-iodo-2-propoxycyclopentane
- EN300-1133735
- 1597169-03-3
- AKOS026734253
-
- Inchi: 1S/C8H15IO/c1-2-6-10-8-5-3-4-7(8)9/h7-8H,2-6H2,1H3
- InChI Key: AEDPQGLFPFYMCN-UHFFFAOYSA-N
- SMILES: C1(I)CCCC1OCCC
Computed Properties
- Exact Mass: 254.01676g/mol
- Monoisotopic Mass: 254.01676g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 95.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.49±0.1 g/cm3(Predicted)
- Boiling Point: 241.6±33.0 °C(Predicted)
1-iodo-2-propoxycyclopentane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1133735-1.0g |
1-iodo-2-propoxycyclopentane |
1597169-03-3 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1133735-0.05g |
1-iodo-2-propoxycyclopentane |
1597169-03-3 | 95% | 0.05g |
$587.0 | 2023-10-26 | |
| Enamine | EN300-1133735-0.1g |
1-iodo-2-propoxycyclopentane |
1597169-03-3 | 95% | 0.1g |
$615.0 | 2023-10-26 | |
| Enamine | EN300-1133735-0.25g |
1-iodo-2-propoxycyclopentane |
1597169-03-3 | 95% | 0.25g |
$642.0 | 2023-10-26 | |
| Enamine | EN300-1133735-0.5g |
1-iodo-2-propoxycyclopentane |
1597169-03-3 | 95% | 0.5g |
$671.0 | 2023-10-26 | |
| Enamine | EN300-1133735-1g |
1-iodo-2-propoxycyclopentane |
1597169-03-3 | 95% | 1g |
$699.0 | 2023-10-26 | |
| Enamine | EN300-1133735-2.5g |
1-iodo-2-propoxycyclopentane |
1597169-03-3 | 95% | 2.5g |
$1370.0 | 2023-10-26 | |
| Enamine | EN300-1133735-5g |
1-iodo-2-propoxycyclopentane |
1597169-03-3 | 95% | 5g |
$2028.0 | 2023-10-26 | |
| Enamine | EN300-1133735-10g |
1-iodo-2-propoxycyclopentane |
1597169-03-3 | 95% | 10g |
$3007.0 | 2023-10-26 |
1-iodo-2-propoxycyclopentane Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 1-iodo-2-propoxycyclopentane
Research Brief on 1-Iodo-2-propoxycyclopentane (CAS: 1597169-03-3): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences
1-Iodo-2-propoxycyclopentane (CAS: 1597169-03-3) is a halogenated cyclopentane derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and synthesis. This compound, characterized by its iodo and propoxy functional groups, serves as a versatile intermediate in organic synthesis and has been explored for its role in the development of novel therapeutic agents. Recent studies have highlighted its utility in cross-coupling reactions, nucleophilic substitutions, and as a building block for complex molecular architectures.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1-iodo-2-propoxycyclopentane as a key intermediate in the synthesis of cyclopentane-based antiviral agents. The study demonstrated that the compound's reactivity in Pd-catalyzed cross-coupling reactions enabled the efficient construction of carbon-carbon bonds, leading to the development of potent inhibitors targeting viral proteases. The researchers emphasized the compound's stability under physiological conditions, making it a promising candidate for further preclinical evaluation.
Another significant application of 1-iodo-2-propoxycyclopentane was reported in a recent ACS Chemical Biology article, where it was utilized as a precursor for the synthesis of cyclopentane-containing bioactive molecules. The study showcased its role in the formation of spirocyclic compounds, which are increasingly recognized for their potential in modulating protein-protein interactions. The researchers employed advanced spectroscopic techniques, including NMR and X-ray crystallography, to confirm the structural integrity and stereochemical configuration of the derived compounds, underscoring the reliability of 1-iodo-2-propoxycyclopentane as a synthetic building block.
Beyond its synthetic utility, 1-iodo-2-propoxycyclopentane has also been explored in the context of drug delivery systems. A 2024 study in Molecular Pharmaceutics highlighted its incorporation into lipid-based nanoparticles, where its hydrophobic nature and chemical stability enhanced the encapsulation efficiency of poorly water-soluble drugs. The study reported improved pharmacokinetic profiles and targeted delivery to tumor tissues in murine models, suggesting its potential in oncology therapeutics.
Despite these advancements, challenges remain in optimizing the scalability and cost-effectiveness of 1-iodo-2-propoxycyclopentane-based syntheses. Recent efforts have focused on green chemistry approaches, such as catalytic iodination and solvent-free reactions, to address these limitations. A 2023 review in Green Chemistry summarized these developments, emphasizing the need for sustainable methodologies to fully exploit the compound's potential in industrial applications.
In conclusion, 1-iodo-2-propoxycyclopentane (CAS: 1597169-03-3) represents a valuable tool in modern chemical biology and pharmaceutical research. Its versatility in synthesis, combined with its emerging roles in drug delivery and bioactive molecule development, positions it as a compound of significant interest for future studies. Ongoing research aims to further elucidate its mechanistic pathways and expand its applications in therapeutic innovation.
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